3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-bromophenyl)-7-pyridin-3-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H11BrN4/c18-14-5-3-12(4-6-14)15-11-21-22-16(7-9-20-17(15)22)13-2-1-8-19-10-13/h1-11H
• InChI Key: JBNTUBXHWKPCMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=NC3=C(C=NN23)C4=CC=C(C=C4)Br
• Molecular Formula: C17H11BrN4
• Molecular Weight: 351.2 g/mol

Description

3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research. In

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine involves the inhibition of various enzymes. It has been found to inhibit protein kinase by binding to the ATP-binding site of the enzyme. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells. It also inhibits glycogen synthase kinase, which is involved in the regulation of glucose metabolism. The inhibition of glycogen synthase kinase leads to the activation of the Wnt signaling pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the target enzyme. The inhibition of protein kinase and glycogen synthase kinase leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells. It also activates the Wnt signaling pathway, which is involved in cell proliferation and differentiation. Additionally, it has been found to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine in lab experiments is its potential applications in medicinal chemistry. It has shown promising results in inhibiting various enzymes and has potential applications in cancer treatment and glucose metabolism regulation. However, one of the limitations is the yield of the compound, which varies depending on the synthesis method used.

Future Directions

There are several future directions for the research on 3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine. One of the directions is to explore its potential applications in other diseases such as diabetes and neurodegenerative diseases. Another direction is to optimize the synthesis method to increase the yield of the compound. Additionally, the mechanism of action of the compound can be further studied to understand its effects on various enzymes and pathways.

Synthesis Methods

The synthesis of 3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine has been achieved using various methods. One of the commonly used methods involves the reaction of 3-amino-5-bromo-4-phenylpyrazole with 3-bromopyridine in the presence of a base such as potassium carbonate. Another method involves the reaction of 3-amino-5-bromo-4-phenylpyrazole with 3-chloropyridine in the presence of a palladium catalyst. The yield of the compound varies depending on the method used.

Scientific Research Applications

3-(4-bromophenyl)-7-(3-pyridinyl)pyrazolo[1,5-a]pyrimidine has shown potential applications in medicinal chemistry. It has been found to exhibit inhibitory activity against various enzymes such as protein kinase, cyclin-dependent kinase, and glycogen synthase kinase. This compound has also been found to have anticancer properties and has been tested against various cancer cell lines, including breast, colon, and lung cancer. Additionally, it has been found to have anti-inflammatory and analgesic properties.